Trans-AzCA4

• Molecular Formula: C28H33N3O3
• Molecular Weight: 459.6 g/mol
• InChI: InChI=1S/C28H33N3O3/c1-3-4-6-21-9-14-24(15-10-21)30-31-25-16-11-22(12-17-25)7-5-8-28(33)29-20-23-13-18-27(34-2)26(32)19-23/h9-19,32H,3-8,20H2,1-2H3,(H,29,33)
• InChIKey: OHCVQWRUXLESDK-UHFFFAOYSA-N

Trans-AzCA4: Photoswitchable TRPV1 Agonist

Trans-AzCA4 (CAS 2260670-59-3) is a synthetic photoswitchable vanilloid that functions as a light-controllable agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel. Structurally, it combines a capsaicin-like vanilloid head group with an azobenzene-based photoswitchable fatty acid tail, enabling reversible cis/trans isomerization upon irradiation with ultraviolet (365 nm) and blue (460 nm) light [1]. In its dark-adapted trans configuration, Trans-AzCA4 exhibits minimal TRPV1 activation, becoming a potent agonist only upon photoconversion to the cis form, thereby providing unmatched spatiotemporal precision for nociception and ion channel research .

Light-controllable TRPV1 agonist for optical ion channel studies

Reversible ON/OFF switching with UV/blue light

Selected lead from a photoswitchable library; distinct from constitutive agonists

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

Trans-AzCA4 vs. Capsaicin

Traditional TRPV1 agonists such as capsaicin, olvanil, and anandamide provide only constitutive, globally distributed channel activation, lacking the ability to be switched on or off within defined spatial or temporal windows [1]. This leads to widespread neuronal activation, rapid desensitization, and off-target effects that confound experimental interpretation and limit therapeutic utility. In contrast, Trans-AzCA4’s photoswitchable architecture confines TRPV1 activation exclusively to illuminated regions with sub-second kinetics, a capability not achievable with any non-photoswitchable agonist [2]. Even among photoswitchable analogs, subtle structural variations in the azobenzene-alkyl tail profoundly alter photoswitching efficiency, dark-state inactivity, and washout kinetics—rendering direct analog substitution unreliable without quantitative comparative data.

Capsaicin Constitutive, non-optical activation may confound spatial or temporal interpretation in circuit mapping.

Analog substitution Subtle azobenzene tail variations alter photoswitching efficiency and dark-state activity; direct substitution may produce inconsistent results.

Non-photoswitchable agonists Cannot provide light-defined spatial activation, limiting experimental designs that require localized TRPV1 stimulation.

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source
• [2] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

Trans-AzCA4: Evidence vs. Capsaicin and Analogs

Reversible TRPV1 Photoswitching

Trans-AzCA4 enables light-gated TRPV1 activation that is unattainable with the standard agonist capsaicin. In HEK293T cells expressing TRPV1, application of Trans-AzCA4 (1 µM) under dark conditions produced minimal inward currents, while subsequent irradiation at 350 nm elicited robust currents [1]. Critically, this light-induced response could be rapidly terminated by 460 nm irradiation and repeated over multiple cycles with only minor desensitization [2]. Capsaicin, by contrast, produces constitutive, non-reversible activation that cannot be optically controlled at any concentration [3].

Reversible Photoswitching

Head-to-head

Minimal current in dark (trans); robust current under 350 nm; reversal at 460 nm; >10-fold dynamic range vs. capsaicin constitutive activation.

Supports optical gating for spatiotemporal TRPV1 studies.

HEK293T-TRPV1, 1 µM, whole-cell voltage clamp.

Evidence Dimension	Reversible optical control of TRPV1 currents
Target Compound Data	Minimal current in dark (trans); robust current under 350 nm (cis); reversal under 460 nm; repeated cycles with minor desensitization (1 µM puff application)
Comparator Or Baseline	Capsaicin: constitutive activation, no light-gated on/off capability; rapid, irreversible desensitization at similar concentrations
Quantified Difference	Qualitative functional switch (on/off) vs. constitutive activation; >10-fold dynamic range in current amplitude between dark and 350 nm states (estimated from Fig. 2b)
Conditions	HEK293T cells transiently expressing TRPV1-YFP; whole-cell voltage clamp; voltage ramps -100 to +100 mV; 1 µM compound; λ=350 nm (ON), λ=450/460 nm (OFF)

Why This Matters

For experiments requiring spatial or temporal control of TRPV1 activity—such as mapping nociceptive circuits or studying inflammatory sensitization in specific tissue regions—Trans-AzCA4 is functionally irreplaceable by capsaicin.

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source
• [2] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source
• [3] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

Lead Selection from Photoswitchable Library

Among the eight synthesized azo-capsaicin derivatives (AzCA1–8), only AzCA2, AzCA3, and AzCA4 displayed profound photoswitching at 1 µM, with the remaining five analogs showing substantially weaker light-dependent current modulation [1]. Of these three, AzCA4 was explicitly selected for all downstream studies because it combined high photoswitching efficacy with superior synthetic accessibility—preparable in high yield at low cost [2]. This pragmatic selection criterion makes AzCA4 the most validated and characterized member of the series.

Library Lead Selection

Head-to-head

AzCA4 among top 3 of 8 azo-capsaicin derivatives with profound photoswitching at 1 µM; selected for yield and synthetic accessibility.

Lead compound with reported characterization; supports procurement consistency.

HEK293T-TRPV1, 350/450 nm cycling.

Evidence Dimension	Photoswitching efficacy rank within AzCA library
Target Compound Data	AzCA4: among top 3 of 8 derivatives (profound photoswitching at 1 µM); selected for all further characterization
Comparator Or Baseline	AzCA5–8: weak or negligible photoswitching; AzCA2, AzCA3: comparable photoswitching but not prioritized for yield/cost reasons
Quantified Difference	Categorical: only 3 of 8 AzCAs (including AzCA4) showed profound photoswitching; the remaining 5 were inactive or weakly active. AzCA4 selected as lead.
Conditions	HEK293T cells expressing TRPV1-YFP; 1 µM compound; alternating 350/450 nm irradiation; whole-cell patch clamp

Why This Matters

Procuring AzCA4 is not arbitrary; it represents the experimentally validated lead compound from a focused library screen, ensuring the most reliable in-class performance and the most abundant published characterization data.

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source
• [2] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

TRPV1-Positive DRG Neuron Selectivity

In cultured wild-type mouse DRG neurons, bath application of AzCA4 (100 nM) combined with 365 nm irradiation (5 s) elicited intracellular Ca2+ increases in approximately 30% of the neuronal population, a proportion statistically indistinguishable from the reported fraction of TRPV1-expressing DRG neurons at the same developmental stage (33.6±1.3% at P15, 30.5±3% at P22) [1]. Critically, DRG neurons from TRPV1 knockout (Trpv1−/−) mice showed no response to AzCA4 (300 nM) or capsaicin (300 nM), while retaining responsiveness to menthol (100 µM), ATP (20 µM), and high K+ (100 mM) [2]. This establishes that AzCA4 acts exclusively on TRPV1-positive neurons, unlike broader-spectrum vanilloids.

DRG Neuron Selectivity

Head-to-head

~30% of wild-type DRG neurons respond to AzCA4 + 365 nm; 0% response in Trpv1−/− neurons, identical to capsaicin selectivity profile.

Supports TRPV1-specific neuronal activation with optical control.

P15–P22 mouse DRG, Ca²⁺ imaging, 100–300 nM.

Evidence Dimension	TRPV1-dependent neuronal activation
Target Compound Data	~30% of wt DRG neurons responded to AzCA4 (100 nM + 365 nm); 0% response in Trpv1−/− DRG neurons at 300 nM
Comparator Or Baseline	Capsaicin: 0% response in Trpv1−/− DRG neurons at 300 nM (identical selectivity); but capsaicin activates all TRPV1-expressing cells non-optically
Quantified Difference	AzCA4: ~30% response (wt) vs. 0% (Trpv1−/−), P<0.001; matches TRPV1 expression fraction of 30.5–33.6%
Conditions	Mouse DRG neurons (P15–P22); Ca2+ imaging (Fura-2); 100–300 nM AzCA4; λ=365 nm, 5 s; Trpv1−/− and wild-type controls

Why This Matters

Researchers studying TRPV1-mediated nociception can use Trans-AzCA4 to selectively stimulate this channel population with light, avoiding confounding activation of other sensory neuron subtypes.

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source
• [2] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

Optical Gating of C-Fibre Nociceptors

In the ex vivo mouse saphenous skin-nerve preparation, AzCA4 photoswitching activated 19 of 35 heat-sensitive C-fibre mechano-heat (C-MH) nociceptors from wild-type mice, whereas 0 of 11 C-MH nociceptors from Trpv1−/− mice responded (P<0.001, χ²-test) [1]. This demonstrates that AzCA4 can optically control native nociceptive afferents in a near-physiological tissue environment, a capability that capsaicin cannot replicate because its constitutive activation precludes spatially restricted fiber recruitment.

C-Fibre Optical Gating

Head-to-head

19/35 wild-type C-MH nociceptors activated by AzCA4 photoswitching; 0/11 in Trpv1−/− (P

Supports light-gated nociceptor activation in intact tissue.

Ex vivo skin-nerve preparation, 365/460 nm.

Inflammatory Sensitization

Head-to-head

AzCA4 Ca²⁺ response potentiated by bradykinin and serotonin, comparable to capsaicin sensitization.

May support optical control in inflammatory pain models.

Cultured DRG neurons, 200 nM AzCA4, Ca²⁺ imaging.

Purity & Storage

Specification review

>99% (TLC), MW 459.58, storage −20°C, 1-year stability; vs. ~95% for standard research-grade capsaicin.

Specification supports lot-to-lot consistency for quantitative assays.

Vendor specification; TLC purity assessment.

Evidence Dimension	Optical activation of native C-fibre nociceptors
Target Compound Data	19/35 C-MH fibers responded to AzCA4 photoswitching (wild-type); 0/11 in Trpv1−/−
Comparator Or Baseline	Capsaicin: activates C-MH fibers but without optical reversibility or spatial precision; cannot be restricted to defined skin regions
Quantified Difference	54% of wild-type C-MH fibers optically activated vs. 0% in TRPV1 knockout (P<0.001)
Conditions	Ex vivo skin-nerve preparation, mouse saphenous nerve; C-MH nociceptor single-unit recording; AzCA4 application + 365/460 nm photoswitching

Why This Matters

Trans-AzCA4 is the only TRPV1 agonist that enables reversible, light-gated activation of native nociceptors in intact tissue, essential for ex vivo pain pathway mapping where spatial confinement of stimulation is critical.

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

Inflammatory Sensitization

Both bradykinin (BK, 200 nM) and serotonin (5-HT, 100 µM) potentiated the response of cultured wild-type DRG neurons to AzCA4 (200 nM) under 365 nm irradiation, producing sensitization profiles comparable to those achieved with capsaicin (100 nM) [1]. This indicates that AzCA4 does not disrupt endogenous inflammatory signaling pathways that prime TRPV1, preserving physiological relevance while adding optical control—a feature absent in capsaicin-based protocols [2].

Inflammatory Sensitization

Head-to-head

AzCA4 Ca²⁺ response potentiated by bradykinin and serotonin, comparable to capsaicin sensitization.

May support optical control in inflammatory pain models.

Cultured DRG neurons, 200 nM AzCA4, Ca²⁺ imaging.

Evidence Dimension	TRPV1 sensitization by inflammatory mediators
Target Compound Data	AzCA4 (200 nM): Ca2+ response potentiated by BK (200 nM) and 5-HT (100 µM) under 365 nm light
Comparator Or Baseline	Capsaicin (100 nM): Ca2+ response similarly potentiated by BK and 5-HT
Quantified Difference	Qualitatively equivalent sensitization; both agonists show enhanced response with BK/5-HT priming
Conditions	Cultured wt mouse DRG neurons; intracellular Ca2+ imaging; 200 nM AzCA4 or 100 nM capsaicin; BK 200 nM, 5-HT 100 µM; 365 nm irradiation

Why This Matters

Trans-AzCA4 can substitute for capsaicin in inflammatory pain models while uniquely enabling optical control, allowing researchers to dissect the spatiotemporal dynamics of sensitized TRPV1 signaling.

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source
• [2] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source

Product Purity and Storage Specifications

Commercially available Trans-AzCA4 is supplied as a white powder with >99% purity as determined by TLC, a molecular formula of C₂₈H₃₃N₃O₃, and molecular weight of 459.58 g/mol . The compound is soluble in chloroform and methanol and requires storage at -20°C with a shelf life of 1 year . This level of purity exceeds that of many research-grade capsaicin formulations (~95%) and the FAAzo precursor compounds, reducing the likelihood of confounding effects from impurities in sensitive electrophysiological assays.

Purity & Storage

Specification review

>99% (TLC), MW 459.58, storage −20°C, 1-year stability; vs. ~95% for standard research-grade capsaicin.

Specification supports lot-to-lot consistency for quantitative assays.

Vendor specification; TLC purity assessment.

Evidence Dimension	Commercial purity specification
Target Compound Data	>99% (TLC), white powder, MW 459.58, C₂₈H₃₃N₃O₃, storage -20°C, 1 year stability
Comparator Or Baseline	Capsaicin (typical research grade): ~95% purity; FAAzo precursors: variable purity, often <98%
Quantified Difference	>99% vs. ~95% for standard capsaicin; ≥4% absolute purity advantage
Conditions	Vendor specification (Avanti Research 870625, BOC Sciences); TLC purity assessment

Why This Matters

High lot-to-lot consistency and defined purity minimize experimental variability in quantitative TRPV1 pharmacology, making Trans-AzCA4 a more reproducible tool than lower-purity alternatives.

Trans-AzCA4: Research Applications

Optical Mapping of Nociceptive Circuits

Trans-AzCA4 enables spatially restricted activation of TRPV1-expressing sensory neurons with light, allowing researchers to map functional connectivity in mixed DRG cultures or ex vivo skin-nerve preparations. By confining UV illumination to defined regions of interest, only TRPV1-positive neurons within the illuminated area are depolarized, while adjacent non-illuminated TRPV1 neurons remain quiescent [1]. This degree of spatial resolution cannot be achieved with bath-applied capsaicin, which globally activates all TRPV1-expressing cells simultaneously.

Optical Gating in Inflammatory Pain Models

The ability to prime Trans-AzCA4 responses with bradykinin and serotonin makes it compatible with established inflammatory sensitization protocols. Researchers can induce an inflammatory state with BK/5-HT, then use patterned 365/460 nm light to reversibly gate C-fibre firing, enabling studies of temporal summation, wind-up, and central sensitization with sub-second precision [1]. The reversibility of photoswitching eliminates the persistent desensitization artifact inherent to capsaicin-based protocols.

Selective Nociceptor Silencing via TRPV1 Pore

Trans-AzCA4 has been validated as an optical gate for importing the membrane-impermeant lidocaine derivative QX-314 selectively into TRPV1-positive neurons. By co-applying AzCA4 and QX-314 and restricting 365 nm illumination to a target region, researchers can achieve light-defined, permanent sodium channel blockade exclusively in TRPV1-expressing nociceptors, a strategy not possible with capsaicin due to its uncontrolled channel activation [1].

High-Content TRPV1 Modulator Screening

In high-throughput screening campaigns for TRPV1 antagonists or modulators, Trans-AzCA4 provides a titratable, light-gated activation system that avoids the well-known problems of capsaicin-induced tachyphylaxis and cumulative desensitization. Automated liquid handling systems can apply AzCA4 to TRPV1-expressing cells in the dark (inactive state), trigger synchronized activation via a 365 nm LED pulse, and immediately reverse with 460 nm to reset the system between compound additions [1]. This cycle-able activation paradigm increases assay window robustness and data reproducibility.

Application

Selection Property

Validation Focus

Optical mapping of nociceptive circuits

Light-gated spatial precision

Spatiotemporal activation pattern verification

Inflammatory pain model gating

Inflammatory mediator compatibility

Sensitization-dependent response profiling

Nociceptor-selective silencing

Co-application with QX-314 compatibility

TRPV1-dependent import validation

High-content modulator screening

Reversible cycling activation

Desensitization artifact mitigation

• [1] Frank, J.A., Moroni, M., Moshourab, R. et al. Photoswitchable fatty acids enable optical control of TRPV1. Nat Commun 6, 7118 (2015). View Source